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Compound of Interest

Compound Name: 4-Aminoindole

Cat. No.: B1269813 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 4-
Aminoindole, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure safe handling and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to handle 4-Aminoindole with appropriate

care, recognizing its potential hazards. This chemical is considered hazardous, capable of

causing skin and serious eye irritation, and may cause respiratory irritation.[1][2] It is also

harmful if swallowed.[2]

Personal Protective Equipment (PPE): All personnel handling 4-Aminoindole must use the

following personal protective equipment to minimize exposure:

Gloves: Chemical-resistant nitrile gloves.

Eye Protection: Safety goggles or a face shield compliant with OSHA's 29 CFR 1910.133 or

European Standard EN166.[3]

Lab Coat: A standard laboratory coat to protect clothing and skin.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to avoid inhaling

dust.[1][2] A dust mask (e.g., N95 type) is recommended.
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Hazard and Safety Summary
The following table summarizes key safety and physical data for 4-Aminoindole.

Property Data Citations

Appearance
White to Light brown solid,

powder, or crystal
[2][3]

GHS Signal Word Warning [2]

Hazard Statements

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation

[1][2]

Molecular Formula C₈H₈N₂ [2]

Molecular Weight ~132.17 g/mol [2]

Melting Point 101 - 109 °C [3]

Storage

Store in a dry, cool, well-

ventilated, and locked place.

Keep container tightly closed.

[1][3]

Incompatible Materials Strong oxidizing agents [3]

Step-by-Step Disposal Protocol
The mandated method for disposing of 4-Aminoindole is through an approved waste disposal

plant.[1][2] Do not attempt to dispose of this chemical down the drain or in regular trash.

Step 1: Waste Segregation and Collection
Proper segregation is the first step to ensure safe disposal. Do not mix 4-Aminoindole waste

with other chemical waste streams.[4]

Solid Waste: Collect any unused, expired, or contaminated 4-Aminoindole solid waste in a

dedicated, sealable container. The container must be made of a compatible material.
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Contaminated Materials: Any items that have come into contact with 4-Aminoindole, such

as gloves, pipette tips, and bench paper, must be treated as hazardous waste. Collect these

materials in a separate, clearly labeled hazardous waste bag or container.[5]

Step 2: Container Labeling
Properly labeling hazardous waste is a critical compliance step.

Label the primary waste container clearly with the words "HAZARDOUS WASTE".[4]

The label must also include the full chemical name: "4-Aminoindole".[4]

Step 3: Waste Storage
Store the sealed hazardous waste containers in a designated, secure, and well-ventilated area

while awaiting pickup.

The storage area should be away from incompatible materials, especially strong oxidizing

agents.[3][5]

Ensure the container is tightly capped at all times, except when adding waste.[4]

Step 4: Final Disposal
The final step is to arrange for the removal of the hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company.[5]

Provide them with all necessary information, including the chemical name and quantity.

Follow their specific instructions for packaging and pickup to ensure a safe and compliant

transfer.

Experimental Workflow: Disposal Procedure
The following diagram illustrates the logical workflow for the proper disposal of 4-Aminoindole.
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Step 1: Preparation & PPE

Step 2: Waste Collection & Segregation

Step 3: Labeling & Storage

Step 4: Final Disposal

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Collect Solid 4-Aminoindole Waste
in a Dedicated Container

Collect Contaminated Labware
(Gloves, Tips, etc.) in a Separate Bag

Label Container:
'HAZARDOUS WASTE: 4-Aminoindole'

Store in a Secure,
Ventilated Area

Keep Container Tightly Sealed

Contact EHS or Licensed
Waste Disposal Service

Follow Pickup and
Transport Instructions

Waste Processed at an
Approved Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Aminoindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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